![molecular formula C14H9Cl2N5O B6480116 N-(2,5-dichlorophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide CAS No. 887636-05-7](/img/structure/B6480116.png)
N-(2,5-dichlorophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dichlorophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide, also known as DCPT, is a nitrogen-containing heterocyclic compound with a wide range of applications in the fields of organic synthesis and medicinal chemistry. DCPT is a versatile and important building block for the synthesis of many pharmaceuticals and other compounds. Due to its unique structure, DCPT has been used as a precursor for the synthesis of a variety of heterocyclic compounds, including quinazolines, quinolines, pyridines, and diazines. DCPT has also been used in the synthesis of polymers and other materials.
Scientific Research Applications
N-(2,5-dichlorophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide has a wide range of applications in the fields of organic synthesis and medicinal chemistry. This compound has been used as a building block for the synthesis of a variety of heterocyclic compounds, including quinazolines, quinolines, pyridines, and diazines. This compound has also been used in the synthesis of polymers and other materials. This compound has been used in the synthesis of a variety of pharmaceuticals, including antimalarial agents, antimicrobial agents, and anticancer agents. In addition, this compound has been used in the synthesis of catalysts for the conversion of alcohols to aldehydes and ketones, and for the synthesis of chiral compounds.
Mechanism of Action
The mechanism of action of N-(2,5-dichlorophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide is not fully understood. However, it is believed that this compound acts as a proton acceptor, allowing for the formation of a variety of heterocyclic compounds. This compound also acts as a catalyst for the conversion of alcohols to aldehydes and ketones, and for the synthesis of chiral compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have antibacterial and antifungal activity, as well as anticancer activity. This compound has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The use of N-(2,5-dichlorophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide in the laboratory has a number of advantages. This compound is a versatile and important building block for the synthesis of many pharmaceuticals and other compounds. It is also a relatively inexpensive reagent, making it an attractive option for laboratory synthesis. However, this compound is also a toxic compound and should be handled with care.
Future Directions
The future of N-(2,5-dichlorophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide research is promising. There is potential for further development of this compound as a building block for the synthesis of a variety of heterocyclic compounds, as well as for the synthesis of pharmaceuticals and other materials. Additionally, further research into the biochemical and physiological effects of this compound could lead to the development of new and improved therapeutic agents. Additionally, further research into the mechanism of action of this compound could lead to the development of more efficient and cost-effective synthetic methods.
Synthesis Methods
The synthesis of N-(2,5-dichlorophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide is achieved by a series of reactions, starting with the reaction of 2,5-dichlorobenzamide and 1H-1,2,3,4-tetrazole in the presence of a base. The reaction is typically carried out in aqueous solution, and the resulting product is isolated and purified by recrystallization. Several other methods for the synthesis of this compound have been reported, including the reaction of 2,5-dichlorobenzoyl chloride and 1H-1,2,3,4-tetrazole in the presence of an amine or a base, as well as the reaction of 2,5-dichlorobenzaldehyde and 1H-1,2,3,4-tetrazole in the presence of an acid.
properties
IUPAC Name |
N-(2,5-dichlorophenyl)-3-(tetrazol-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2N5O/c15-10-4-5-12(16)13(7-10)18-14(22)9-2-1-3-11(6-9)21-8-17-19-20-21/h1-8H,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKNYNTZXJYVIBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N2C=NN=N2)C(=O)NC3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.